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Compound of Interest

Compound Name: Diisobutyl disulfide

Cat. No.: B074427 Get Quote

Diisobutyl Disulfide: Not an Approved Food
Additive
Contrary to the inquiry, Diisobutyl Disulfide is not a recognized or approved food additive.

Comprehensive research of regulatory databases and scientific literature indicates that this

substance is not intended for human consumption and is primarily utilized in industrial

applications and for laboratory research.

Researchers, scientists, and drug development professionals should be aware that Diisobutyl
Disulfide lacks the necessary safety evaluations and approvals from major international

regulatory bodies that govern the use of substances in food. Specifically, it is not "Generally

Recognized As Safe" (GRAS) by the U.S. Food and Drug Administration (FDA), nor does it

have a FEMA (Flavor and Extract Manufacturers Association) number, which would be

expected for a substance used for flavoring. Furthermore, it is not listed in the Food Chemicals

Codex (FCC) and has not been evaluated by the Joint FAO/WHO Expert Committee on Food

Additives (JECFA). One database explicitly states that diisobutyl disulfide is "not for flavor

use".[1]

Chemical suppliers market Diisobutyl Disulfide for laboratory use and as a chemical

intermediate, not for inclusion in food products.[2][3] Its applications are noted in industries

such as lubricants and fuels.[2]
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It is crucial to distinguish Diisobutyl Disulfide from structurally similar compounds that have

been approved for food use. For instance, its isomer, di-sec-butyl disulfide, has undergone

safety assessments and has been assigned a JECFA number (1933) and a FEMA number

(4578). This highlights the specificity of food additive regulations, where even minor differences

in chemical structure necessitate independent and thorough safety evaluations.

Chemical and Physical Properties
For informational purposes, the following table summarizes the key chemical and physical

properties of Diisobutyl Disulfide.

Property Value

Chemical Name 2-methyl-1-(2-methylpropyldisulfanyl)propane

Synonyms Isobutyl Disulfide, Bis(2-methylpropyl) disulfide

CAS Number 1518-72-5

Molecular Formula C8H18S2

Molecular Weight 178.35 g/mol

Appearance Colorless to pale yellow liquid

Odor Distinctive

Regulatory Status Summary
The following table summarizes the regulatory status of Diisobutyl Disulfide as a food

additive.

Regulatory Body / Standard Status

FDA GRAS Not listed

FEMA Number Does not exist

Food Chemicals Codex (FCC) Not listed[1]

JECFA Evaluation Not evaluated
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Logical Relationship: Path to Food Additive
Approval
The following diagram illustrates the typical, simplified pathway for a substance to be approved

as a food additive, a process that Diisobutyl Disulfide has not undergone.
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Simplified Food Additive Approval Workflow

In conclusion, there are no application notes or protocols for the use of Diisobutyl Disulfide as

a food additive because it is not approved for this purpose. Professionals in research and drug

development should rely on officially recognized lists of food additives from regulatory agencies

to ensure the safety and legality of any substance intended for human consumption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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